Cas no 1805591-17-6 (Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1805591-17-6
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4947956
• Update Time: 2025-08-05

Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-11(18)9-3-7(5-13)8(6-17)4-10(9)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： UIFZAHQHTSFFGF-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(F)(F)F)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate

Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate, with the CAS number 1805591-17-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a bromomethyl group at position 5, a cyano group at position 4, and a trifluoromethyl group at position 2. These substituents confer the compound with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

The benzoate moiety serves as the central framework of this compound, providing a rigid aromatic system that facilitates various chemical reactions. The bromomethyl group at position 5 introduces electrophilic reactivity, enabling the compound to participate in nucleophilic substitution reactions. Meanwhile, the cyano group at position 4 contributes to the compound's electronic properties, enhancing its ability to engage in conjugation and stabilizing the overall structure. The trifluoromethyl group at position 2 imparts strong electron-withdrawing effects, further modulating the electronic environment of the molecule and enhancing its reactivity in certain contexts.

Recent studies have highlighted the potential of Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate in drug discovery and development. Its unique combination of substituents makes it an ideal candidate for exploring novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Researchers have demonstrated that this compound exhibits potent biological activity, particularly in inhibiting key enzymes involved in disease progression.

In addition to its pharmaceutical applications, Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable porosity, and selective adsorption capabilities, making them promising candidates for gas storage, catalysis, and sensing applications.

The synthesis of Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient routes for its preparation, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Research indicates that Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate exhibits excellent thermal stability, retaining its structural integrity even at elevated temperatures. This property makes it suitable for applications requiring prolonged exposure to heat without degradation.

In conclusion, Ethyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1805591-17-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure endows it with exceptional reactivity and stability, positioning it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.